Cas no 267880-81-9 (3,5-Trifluromethylbenzoylacetonitrile)

• Product Name: 3,5-Trifluromethylbenzoylacetonitrile
• CAS No: 267880-81-9
• MF: C₁₁H₅F₆NO
• MW: 281.153923749924
• MDL: MFCD02260797
• CID: 247885
• PubChem ID: 24726815
• Update Time: 2025-04-19

3,5-Trifluromethylbenzoylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzenepropanenitrile, b-oxo-3,5-bis(trifluoromethyl)-
• 3,5-Bis(trifluoromethyl)benzoylacetonitrile
• 3,5-Trifluromethylbenzoylacetonitrile
• 3-[3,5-Bis(trifluoromethyl)phenyl]-3-oxopropanenitrile
• benzenepropanenitrile, β-oxo-3,5-bis(trifluoromethyl)-
• b-Oxo-3,5-bis(trifluoromethyl)benzenepropanenitrile
• 267880-81-9
• SCHEMBL4306951
• F79911
• CS-0450355
• 3-(3,5-bis(trifluoromethyl)phenyl)-3-oxopropanenitrile
• A5263
• 3-[3, 5-bis(trifluoromethyl)phenyl]-3-oxopropanenitrile
• AKOS016022534
• 3,5-bis(trifluoromethyl)benzoyl acetonitrile
• DTXSID50645208
• FT-0604172
• MFCD02260797
• DFSP
• DB-058043

• MDL： MFCD02260797
• Inchi： 1S/C11H5F6NO/c12-10(13,14)7-3-6(9(19)1-2-18)4-8(5-7)11(15,16)17/h3-5H,1H2
• InChI Key： GFZFAQOKWZGMQL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CC#N)=O)C=C(C(F)(F)F)C=1)(F)F

Computed Properties

• Exact Mass: 281.02755
• Monoisotopic Mass: 281.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.9A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 249.3±40.0 °C at 760 mmHg
• Flash Point: 104.6±27.3 °C
• Refractive Index: 1.426
• PSA: 40.86
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3,5-Trifluromethylbenzoylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)